Cas no 2381-13-7 ( )

  structure
  structure
Product Name: 
CAS No:2381-13-7
MF:C19H14ClN
MW:291.774163722992
CID:912775
PubChem ID:351591
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 9-chloro-5,6-dimethylbenzo[c]acridine
    • 9-Chlor-5,6-dimethyl-benz[c]acridin
    • 9-chloro-5,6-dimethyl-benz[c]acridine
    • AC1L6YM8
    • NSC522260
    • 2381-13-7
    • NSC-522260
    • DTXSID80325965
    •  
    • Inchi: 1S/C19H14ClN/c1-11-12(2)17-10-13-9-14(20)7-8-18(13)21-19(17)16-6-4-3-5-15(11)16/h3-10H,1-2H3
    • InChI Key: QKRYQKRGQCQHBK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C=C1C(C3C=CC=CC=3C(C)=C1C)=N2

Computed Properties

  • Exact Mass: 291.08162
  • Monoisotopic Mass: 291.081477
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 6.1

Experimental Properties

  • Density: 1.271
  • Boiling Point: 501.4°C at 760 mmHg
  • Flash Point: 288.7°C
  • Refractive Index: 1.738
  • PSA: 12.89
  • LogP: 5.81140
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk